Cas no 1361547-91-2 (2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine)
2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine
-
- Inchi: 1S/C13H10Cl3N/c1-7-3-9(4-8(2)17-7)13-11(15)5-10(14)6-12(13)16/h3-6H,1-2H3
- InChI Key: SZMDAZMDCUVIJO-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1C1C=C(C)N=C(C)C=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 239
- XLogP3: 5.2
- Topological Polar Surface Area: 12.9
2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013029763-250mg |
2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine |
1361547-91-2 | 97% | 250mg |
470.40 USD | 2021-06-22 | |
| Alichem | A013029763-500mg |
2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine |
1361547-91-2 | 97% | 500mg |
823.15 USD | 2021-06-22 | |
| Alichem | A013029763-1g |
2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine |
1361547-91-2 | 97% | 1g |
1,504.90 USD | 2021-06-22 |
2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine
Introduction to 2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361547-91-2) and Its Emerging Applications in Chemical Biology
2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361547-91-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridine class of molecules, which are widely recognized for their diverse pharmacological applications. The presence of multiple substituents, including two methyl groups at the 2- and 6-positions and a 2,4,6-trichlorophenyl moiety at the 4-position, imparts distinct electronic and steric characteristics that make it a valuable scaffold for drug discovery and material science research.
The structural framework of 2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine combines the electron-deficient pyridine ring with electron-withdrawing chloro substituents, which can modulate its interactions with biological targets. This balance of electronic properties has led to its exploration in various therapeutic contexts, particularly in the development of novel bioactive molecules. Recent studies have highlighted its potential as an intermediate in synthesizing pharmacophores that exhibit inhibitory effects on certain enzymes and receptors relevant to metabolic disorders and inflammatory conditions.
One of the most compelling aspects of CAS No. 1361547-91-2 is its versatility in medicinal chemistry. The chloro-substituted phenyl ring not only enhances lipophilicity but also provides multiple sites for further functionalization, enabling chemists to tailor the compound’s properties for specific applications. For instance, derivatives of this molecule have been investigated for their ability to modulate G protein-coupled receptors (GPCRs), which are critical targets in drug development due to their involvement in a wide range of physiological processes.
In recent years, advancements in computational chemistry have allowed researchers to predict the binding affinities and mechanisms of action of 2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine more accurately. Molecular docking studies have suggested that this compound may interact with proteins involved in signal transduction pathways associated with neurological disorders. This has opened up new avenues for exploring its therapeutic potential in conditions such as Alzheimer’s disease and Parkinson’s disease, where modulation of neuronal signaling is key to ameliorating symptoms.
The synthesis of CAS No. 1361547-91-2 involves multi-step organic reactions that highlight the compound’s synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyridine core. Subsequent chlorination and alkylation steps introduce the necessary substituents while maintaining high selectivity to avoid unwanted side products. These synthetic strategies underscore the importance of 2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine as a building block in industrial-scale drug manufacturing.
From a material science perspective, this compound has been examined for its properties as a ligand in catalytic systems. Its ability to coordinate with transition metals makes it a candidate for designing efficient catalysts for organic transformations. Such catalysts are essential in pharmaceutical synthesis and fine chemical production, where high yields and selectivity are paramount. The chloro substituents on the phenyl ring enhance its binding affinity to metal centers, facilitating robust catalytic activity.
The biological evaluation of CAS No. 1361547-91-2 has revealed intriguing interactions with cellular pathways relevant to cancer biology. Preliminary experiments have shown that certain derivatives can inhibit kinases involved in tumor growth and metastasis. While further research is needed to fully elucidate these effects and assess their therapeutic relevance, these findings underscore the compound’s potential as a lead molecule for oncology drug development. The integration of high-throughput screening technologies has accelerated the identification of promising derivatives for detailed pharmacological investigation.
Environmental considerations also play a role in the study of 2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine. Given its complex structure and multiple substituents, understanding its degradation pathways and ecological impact is crucial for sustainable chemical practices. Researchers are employing green chemistry principles to develop synthetic routes that minimize waste and hazardous byproducts while maintaining high efficiency. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.
In conclusion,CAS No. 1361547-91-2 represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications in medicine and materials science. Its unique combination of electronic and steric features makes it a versatile scaffold for further exploration. As research continues to uncover new biological activities and synthetic possibilities,2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine is poised to remain at the forefront of chemical biology innovation.
1361547-91-2 (2,6-Dimethyl-4-(2,4,6-trichlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)